Cas no 646521-38-2 (Phosphoric acid, ethyl di-sec-pentyl ester)
646521-38-2 structure
Product Name:Phosphoric acid, ethyl di-sec-pentyl ester
CAS No:646521-38-2
MF:C12H27O4P
MW:266.314145326614
CID:419691
PubChem ID:22497440
Update Time:2025-04-19
Phosphoric acid, ethyl di-sec-pentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid, ethyl di-sec-pentyl ester
- ethyl dipentan-2-yl phosphate
- SCHEMBL5908905
- DTXSID90626218
- 646521-38-2
-
- Inchi: 1S/C12H27O4P/c1-6-9-11(4)15-17(13,14-8-3)16-12(5)10-7-2/h11-12H,6-10H2,1-5H3
- InChI Key: LNIQAUJVHAMHIQ-UHFFFAOYSA-N
- SMILES: P(=O)(OCC)(OC(C)CCC)OC(C)CCC
Computed Properties
- Exact Mass: 266.16481
- Monoisotopic Mass: 266.16469634g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Phosphoric acid, ethyl di-sec-pentyl ester Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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